3,7-Dihydropurin-6-one
3,7-Dihydropurin-6-one
Hypoxanthine, also known as purine-6-ol or Hyp, belongs to the class of organic compounds known as hypoxanthines. Hypoxanthines are compounds containing the purine derivative 1H-purin-6(9H)-one. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Hypoxanthine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Hypoxanthine has been found throughout most human tissues, and has also been detected in most biofluids, including urine, cerebrospinal fluid, feces, and saliva. Within the cell, hypoxanthine is primarily located in the cytoplasm, lysosome and peroxisome. Hypoxanthine exists in all eukaryotes, ranging from yeast to humans. Hypoxanthine participates in a number of enzymatic reactions. In particular, Hypoxanthine and ribose 1-phosphate can be biosynthesized from inosine through its interaction with the enzyme purine nucleoside phosphorylase. In addition, Hypoxanthine and phosphoribosyl pyrophosphate can be biosynthesized from inosinic acid; which is mediated by the enzyme hypoxanthine-guanine phosphoribosyltransferase. In humans, hypoxanthine is involved in the azathioprine action pathway, the mercaptopurine action pathway, the thioguanine action pathway, and the purine metabolism pathway. Hypoxanthine is also involved in several metabolic disorders, some of which include adenylosuccinate lyase deficiency, myoadenylate deaminase deficiency, adenine phosphoribosyltransferase deficiency (aprt), and molybdenum cofactor deficiency. Hypoxanthine is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
146469-94-5
VCID:
VC0114508
InChI:
InChI=1S/C5H4N4O/c10-5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H2,6,7,8,9,10)
SMILES:
C1=NC2=C(N1)C(=NC=N2)O
Molecular Formula:
C5H4N4O
Molecular Weight:
136.11 g/mol
3,7-Dihydropurin-6-one
CAS No.: 146469-94-5
Main Products
VCID: VC0114508
Molecular Formula: C5H4N4O
Molecular Weight: 136.11 g/mol
| CAS No. | 146469-94-5 |
|---|---|
| Product Name | 3,7-Dihydropurin-6-one |
| Molecular Formula | C5H4N4O |
| Molecular Weight | 136.11 g/mol |
| IUPAC Name | 7H-purin-6-ol |
| Standard InChI | InChI=1S/C5H4N4O/c10-5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H2,6,7,8,9,10) |
| Standard InChIKey | FDGQSTZJBFJUBT-UHFFFAOYSA-N |
| Isomeric SMILES | C1=NC2=C(N1)C(=NC=N2)O |
| SMILES | C1=NC2=C(N1)C(=NC=N2)O |
| Canonical SMILES | C1=NC2=C(N1)C(=O)N=CN2 |
| Melting Point | 150°C |
| Physical Description | Solid |
| Description | Hypoxanthine, also known as purine-6-ol or Hyp, belongs to the class of organic compounds known as hypoxanthines. Hypoxanthines are compounds containing the purine derivative 1H-purin-6(9H)-one. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Hypoxanthine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Hypoxanthine has been found throughout most human tissues, and has also been detected in most biofluids, including urine, cerebrospinal fluid, feces, and saliva. Within the cell, hypoxanthine is primarily located in the cytoplasm, lysosome and peroxisome. Hypoxanthine exists in all eukaryotes, ranging from yeast to humans. Hypoxanthine participates in a number of enzymatic reactions. In particular, Hypoxanthine and ribose 1-phosphate can be biosynthesized from inosine through its interaction with the enzyme purine nucleoside phosphorylase. In addition, Hypoxanthine and phosphoribosyl pyrophosphate can be biosynthesized from inosinic acid; which is mediated by the enzyme hypoxanthine-guanine phosphoribosyltransferase. In humans, hypoxanthine is involved in the azathioprine action pathway, the mercaptopurine action pathway, the thioguanine action pathway, and the purine metabolism pathway. Hypoxanthine is also involved in several metabolic disorders, some of which include adenylosuccinate lyase deficiency, myoadenylate deaminase deficiency, adenine phosphoribosyltransferase deficiency (aprt), and molybdenum cofactor deficiency. Hypoxanthine is a potentially toxic compound. |
| Solubility | 0.7 mg/mL |
| Synonyms | 7H-Purin-6-ol (9CI) |
| PubChem Compound | 5274269 |
| Last Modified | Nov 14 2021 |
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